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Compound of Interest

Compound Name: 2-Aminobenzoxazole

Cat. No.: B146116 Get Quote

Essential Safety and Handling Guide for 2-
Aminobenzoxazole
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides immediate

and essential safety and logistical information for the proper handling and disposal of 2-
Aminobenzoxazole, a compound requiring careful management due to its potential hazards.

Hazard Identification and Safety Summary
2-Aminobenzoxazole is classified with several hazards that necessitate stringent safety

protocols. It is harmful if swallowed, causes skin and serious eye irritation, and may lead to

respiratory irritation.[1] Additionally, it is toxic to aquatic life with long-lasting effects.[1]

Adherence to the following personal protective equipment (PPE) and handling procedures is

critical to mitigate risks.
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Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Acute toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264, P270, P301 + P312,

P330, P501

Skin irritation (Category 2) H315: Causes skin irritation
P264, P280, P302 + P352,

P332 + P313, P362

Eye irritation (Category 2A)
H319: Causes serious eye

irritation

P280, P305 + P351 + P338,

P337 + P313

Specific target organ toxicity -

single exposure (Category 3),

Respiratory system

H335: May cause respiratory

irritation

P261, P271, P304 + P340,

P312, P403 + P233, P405

Hazardous to the aquatic

environment, long-term hazard

(Category 2)

H411: Toxic to aquatic life with

long lasting effects
P273, P391, P501

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling 2-Aminobenzoxazole.

Eye and Face Protection: Always wear safety glasses with side-shields that conform to

EN166, NIOSH, or equivalent standards.[1]

Skin Protection:

Gloves: Chemical-resistant gloves must be worn.[1] Always inspect gloves for integrity

before use and employ proper removal techniques to avoid skin contact.[1] Dispose of

contaminated gloves immediately after use.[1]

Lab Coat: A standard lab coat should be worn. For procedures with a higher risk of

splashes, consider a chemically resistant apron or gown.

Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH-

approved P95 or P1 (EU EN 143) particle respirator for nuisance exposures.[1] For higher-
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level protection, type OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridges are

recommended.[1]
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Caption: Required PPE for handling 2-Aminobenzoxazole.

Step-by-Step Handling and Disposal Workflow
Follow this procedural guidance to ensure the safe handling and disposal of 2-
Aminobenzoxazole.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[1]

Ensure that an eyewash station and safety shower are readily accessible.[2]

Avoid the formation of dust and aerosols during handling.[1]

2. Handling the Compound:

Do not eat, drink, or smoke in the handling area.[1]
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Wash hands thoroughly with soap and water after handling and before breaks.[1]

Keep the container tightly closed when not in use.[1]

3. Spill Management:

In case of a spill, prevent further leakage if it is safe to do so.[1]

Avoid allowing the product to enter drains to prevent environmental contamination.[1]

For solid spills, carefully sweep or shovel the material into a suitable, closed container for

disposal without creating dust.[1]

4. Disposal Plan:

Dispose of unused 2-Aminobenzoxazole and any contaminated waste through a licensed

professional waste disposal company.[1]

Contaminated materials, including gloves and disposable lab coats, must be placed in a

sealed container and disposed of as hazardous waste according to local, state, and federal

regulations.[1]

Do not dispose of this chemical into the environment.[1]
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Caption: Step-by-step workflow for handling and disposal.

First Aid Measures
In the event of exposure, immediate action is critical.
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and shoes. Seek medical attention if irritation occurs.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and call a poison center or doctor immediately.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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